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Compound of Interest

Compound Name: TDI-10229

Cat. No.: B8210248

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage
of a stock solution of TDI-10229 in dimethyl sulfoxide (DMSO). TDI-10229 is a potent, orally
bioavailable inhibitor of soluble adenylyl cyclase (SAC, ADCY10) used in biochemical and
cellular assays.[1][2][3][4] Adherence to this protocol is critical for ensuring the accuracy,
reproducibility, and reliability of experimental results.

Chemical and Physical Data

All quantitative data for TDI-10229 is summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8210248?utm_src=pdf-interest
https://www.benchchem.com/product/b8210248?utm_src=pdf-body
https://www.benchchem.com/product/b8210248?utm_src=pdf-body
https://www.medchemexpress.com/tdi-10229.html
https://file.medchemexpress.com/batch_PDF/HY-132298/TDI-10229-DataSheet-MedChemExpress.pdf
https://pubs.acs.org/doi/abs/10.1021/acsmedchemlett.1c00273
https://www.glpbio.com/tdi-10229.html
https://www.benchchem.com/product/b8210248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Citations
Molecular Formula C16H16CINs [2]
Molecular Weight 313.78 g/mol [2][5]

CAS Number 2810887-45-5 [1][2]
Appearance White to off-white solid powder  [5]
Solubility in DMSO 125 mg/mL (398.37 mM) [1][21[4]

3 years at -20°C or 2 years at

Storage (Solid Powder)
4°C

[2]

6 months at -80°C or 1 month

Storage (Stock Solution)
at -20°C

[1](21[4]

Signaling Pathway of TDI-10229

TDI-10229 acts as an inhibitor of soluble adenylyl cyclase (sAC). This enzyme is responsible

for converting adenosine triphosphate (ATP) into cyclic adenosine monophosphate (CAMP), a

critical second messenger in various cellular signaling pathways. By inhibiting SAC, TDI-10229

effectively reduces the intracellular levels of cAMP.
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Caption: Mechanism of TDI-10229 inhibiting SAC-mediated cAMP production.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of TDI-10229 in DMSO.

3.1 Materials and Equipment

TDI-10229 solid powder (CAS: 2810887-45-5)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance (precision of at least 0.1 mg)

Sterile, amber, or light-protecting microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

3.2 Safety Precautions

o Always handle TDI-10229 and DMSO in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE to avoid skin and eye contact.

o Consult the Safety Data Sheet (SDS) for TDI-10229 before handling.

3.3 Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]
/1000
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o Example Calculation for 1 mL of 10 mM TDI-10229:
o Mass (mg) = 10 mM x 1 mL x 313.78 g/mol / 1000
o Mass (mg) = 3.138 mg

3.4 Step-by-Step Procedure

o Acclimation: Allow the vial of TDI-10229 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent moisture condensation.

» Weighing: Carefully weigh out 3.14 mg of TDI-10229 powder and place it into a sterile vial.
e Solvent Addition: Add 1.0 mL of high-purity DMSO to the vial containing the powder.

o Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved.

» Ultrasonication (If Necessary): If the compound does not fully dissolve, place the vial in an
ultrasonic bath for 5-10 minutes.[2][4] Visually inspect the solution to ensure it is clear and
free of particulates.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile, light-protected vials.[1][4]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10
mM), solvent (DMSO), and preparation date. Store the aliquots at -80°C for long-term
stability (up to 6 months) or at -20°C for short-term use (up to 1 month).[1][2][4]

Experimental Workflow

The following diagram outlines the key steps in the preparation of the TDI-10229 stock solution.
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Caption: Workflow for preparing TDI-10229 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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